molecular formula C9H9NO2 B8548560 3-(4-Hydroxyphenoxy)Propionitrile

3-(4-Hydroxyphenoxy)Propionitrile

Cat. No.: B8548560
M. Wt: 163.17 g/mol
InChI Key: WBIKRGWVAROSLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Hydroxyphenoxy)Propionitrile is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9NO2

Molecular Weight

163.17 g/mol

IUPAC Name

3-(4-hydroxyphenoxy)propanenitrile

InChI

InChI=1S/C9H9NO2/c10-6-1-7-12-9-4-2-8(11)3-5-9/h2-5,11H,1,7H2

InChI Key

WBIKRGWVAROSLK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1O)OCCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1.43 g (0.013 mol) 1,4-dihydroxybenzene, 1.15 g (0.013 mol) 3-chloropropionitrile and 15 ml (2N, NaOH) in 15 ml DMF anmd 50 ml THF is stirred overnight at 60° C. bath temperature. The reaction mixture is poured into water and extracted with ether. The ether extract is washed with water, dried and concentrated to dryness under reduced pressure. The residue is passed through a silica gel column using hexane/ethylacetate (3:1) as eluent. Evaporation of eluent gives the desired product which is used directly in the next step.
Quantity
1.43 g
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reactant
Reaction Step One
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1.15 g
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reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
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Quantity
50 mL
Type
reactant
Reaction Step One
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Quantity
15 mL
Type
solvent
Reaction Step One
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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